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Introduction

Methyl vanillate, the methyl ester of vanillic acid, is a versatile aromatic compound derived
from lignin and other natural sources. Its chemical structure, featuring a phenolic hydroxyl
group, a methoxy group, and a methyl ester, presents multiple sites for enzymatic modification.
This makes methyl vanillate an attractive substrate for a variety of biocatalytic
transformations, leading to the synthesis of valuable compounds for the pharmaceutical, food,
and cosmetic industries. This document provides detailed application notes and protocols for
the use of methyl vanillate in enzymatic reactions, including hydrolysis, transesterification, and
glycosylation.

Enzymatic Hydrolysis of Methyl Vanillate

The hydrolysis of the methyl ester bond in methyl vanillate yields vanillic acid, a key
intermediate in the production of vanillin and other fine chemicals. This reaction can be
efficiently catalyzed by esterases.

Enzyme Spotlight: Esterase from Enterobacter cloacae
(PrbA)

An esterase identified as PrbA from Enterobacter cloacae has been shown to effectively
hydrolyze methyl vanillate. This enzyme exhibits broad substrate specificity and can be
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utilized for the targeted conversion of methyl vanillate to vanillic acid[1][2].

Quantitative Data Summary
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Experimental Workflow: Hydrolysis of Methyl Vanillate
Methyl Vanillate > Incubation Reaction Mixture Product Extraction Analysis
+ PrbA Esterase (pH 7.0, 31°C) (Vanillic Acid, Methanol) (e.g., Ethyl Acetate) (HPLC, GC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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